Cas no 99578-57-1 (3-Thiophenecarboxylic acid, 5-phenyl-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 5-phenyl-, ethyl ester
• CAS No: 99578-57-1
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 750169
• PubChem ID: 58110324
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-phenyl-, ethyl ester
• ethyl 5-phenylthiophene-3-carboxylate
• DTXSID50728823
• Ethyl-2-phenylthiophen-4-carboxylate
• DZYFJAWFZAMCEM-UHFFFAOYSA-N
• 99578-57-1
• 5-Phenyl-thiophene-3-carboxylic acid ethyl ester
• SCHEMBL938199

• Inchi： 1S/C13H12O2S/c1-2-15-13(14)11-8-12(16-9-11)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： DZYFJAWFZAMCEM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.05580079g/mol
• Monoisotopic Mass: 232.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5Ų